Cas no 1855540-44-1 (Benzaldehyde, 3-fluoro-2-(3-hydroxy-3-methyl-1-azetidinyl)-)

• Product Name: Benzaldehyde, 3-fluoro-2-(3-hydroxy-3-methyl-1-azetidinyl)-
• CAS No: 1855540-44-1
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5876896
• PubChem ID: 130834200
• Update Time: 2025-06-11

Benzaldehyde, 3-fluoro-2-(3-hydroxy-3-methyl-1-azetidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-fluoro-2-(3-hydroxy-3-methyl-1-azetidinyl)-
• EN300-725799
• 3-Fluoro-2-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde
• 1855540-44-1

• Inchi： 1S/C11H12FNO2/c1-11(15)6-13(7-11)10-8(5-14)3-2-4-9(10)12/h2-5,15H,6-7H2,1H3
• InChI Key： JTZFWMQZGAHTCM-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(F)=C1N1CC(O)(C)C1

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 339.2±42.0 °C(Predicted)
• pka: 13.94±0.20(Predicted)

Additional information on Benzaldehyde, 3-fluoro-2-(3-hydroxy-3-methyl-1-azetidinyl)-

Benzaldehyde, 3-fluoro-2-(3-hydroxy-3-methyl-1-azetidinyl): A Comprehensive Overview

The compound Benzaldehyde, 3-fluoro-2-(3-hydroxy-3-methyl-1-azetidinyl), with CAS No. 1855540-44-1, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced material synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents and its ability to serve as a versatile building block in organic synthesis.

Benzaldehyde, 3-fluoro-2-(3-hydroxy-3-methyl-1-azetidinyl) exhibits a complex molecular structure characterized by a benzaldehyde moiety, a fluorine substituent, and a hydroxyl-containing azetidine ring. The azetidine ring, a four-membered cyclic amine, introduces unique steric and electronic properties to the molecule, making it highly reactive under specific conditions. This structural complexity allows the compound to participate in a wide range of chemical reactions, including nucleophilic additions, cyclizations, and cross-coupling reactions.

Recent research has focused on the potential of Benzaldehyde, 3-fluoro-2-(3-hydroxy-3-methyl-1-azetidinyl) as a precursor for the synthesis of bioactive compounds. For instance, studies have demonstrated its utility in the construction of complex natural product analogs and synthetic drugs with potential anti-inflammatory and anticancer properties. The fluorine substituent in the molecule plays a crucial role in modulating the pharmacokinetic properties of the resulting compounds, enhancing their bioavailability and efficacy.

In addition to its pharmaceutical applications, Benzaldehyde, 3-fluoro-2-(3-hydroxy-3-methyl-1-azetidinyl) has also been explored for its role in materials science. Researchers have investigated its use as a monomer in the synthesis of novel polymers with tailored mechanical and thermal properties. The azetidine ring's reactivity enables the formation of robust polymer networks with potential applications in high-performance materials for aerospace and electronics industries.

The synthesis of Benzaldehyde, 3-fluoro-2-(3-hydroxy-3-methyl-1-azetidinyl) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have significantly improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production. Moreover, green chemistry approaches have been implemented to minimize waste and reduce environmental impact during the synthesis process.

From an environmental standpoint, Benzaldehyde, 3-fluoro-2-(3-hydroxy-3-methyl-1-Azetidinyl) demonstrates moderate stability under standard storage conditions. However, prolonged exposure to light or high temperatures may lead to degradation products that require careful handling to ensure safety compliance with industrial standards.

In conclusion, Benzaldehyde, 3-fluoro